N-methyl-3-piperidyl chloroacetate hydrochloride

• IUPAC Name: (1-methylpiperidin-3-yl) 2-chloroacetate;hydrochloride
• InChI: InChI=1S/C8H14ClNO2.ClH/c1-10-4-2-3-7(6-10)12-8(11)5-9;/h7H,2-6H2,1H3;1H
• InChI Key: JAYCBXVZZVTRDH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)OC(=O)CCl.Cl
• Molecular Formula: C8H15Cl2NO2
• Molecular Weight: 228.11 g/mol
• CAS No.: 86518-41-4

Description

N-methyl-3-piperidyl chloroacetate hydrochloride: is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .

Scientific Research Applications

N-methyl-3-piperidyl chloroacetate hydrochloride has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic applications, including its use as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Safety and Hazards

While specific safety and hazard information for “N-methyl-3-piperidyl chloroacetate hydrochloride” is not available, it’s important to note that N-Ethyl-3-piperidyl benzilate, a related compound, is less potent and shorter acting than 3-quinuclidyl benzilate, but like 3-QNB its effects on the central nervous system predominate over peripheral effects.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating a strong interest in this field. Future research may focus on discovering and biologically evaluating potential drugs containing piperidine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-methyl-3-piperidyl chloroacetate hydrochloride typically involves the reaction of N-methylpiperidine with chloroacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified and converted to its hydrochloride salt form by treatment with hydrochloric acid.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: N-methyl-3-piperidyl chloroacetate hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chloroacetate group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Hydrolysis: The ester group in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and alcohol.

Oxidation and Reduction: The piperidine ring can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Common nucleophiles include amines, thiols, and alcohols. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide or acetonitrile.

Hydrolysis: Acidic hydrolysis is performed using hydrochloric acid, while basic hydrolysis uses sodium hydroxide or potassium hydroxide.

Oxidation and Reduction: Oxidizing agents such as potassium permanganate or chromium trioxide are used for oxidation, while reducing agents like lithium aluminum hydride or sodium borohydride are used for reduction.

Major Products Formed:

Substitution Reactions: Various substituted derivatives depending on the nucleophile used.

Hydrolysis: Carboxylic acid and alcohol.

Oxidation and Reduction: Different oxidation states and derivatives of the piperidine ring.

Mechanism of Action

The mechanism of action of N-methyl-3-piperidyl chloroacetate hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

N-methylpiperidine: A precursor in the synthesis of N-methyl-3-piperidyl chloroacetate hydrochloride.

Chloroacetyl chloride: A reagent used in the synthesis of the compound.

Piperidine derivatives: Various piperidine-containing compounds with similar structures and properties.

Uniqueness: this compound is unique due to its specific chemical structure and the presence of both the piperidine ring and the chloroacetate group. This combination imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.

Synthesis routes and methods

Procedure details

11.3 g of Chloroacetylchloride were added to a solution of 11.4 g of N-methyl-3-piperidinol in 20 ml of dimethylformamide, at 20° to 25° C. The reaction product, which formed immediately, was allowed to stand at this temperature for 24 hours. It was then collected by filtration and recrystallized from isopropanol to provide 12.4 g of N-methyl-3-piperidyl chloroacetate hydrochloride. (II, R=CH3, R1 =R2 =R3 =H, X=Cl), m.p. 168° C.